Cas no 1260762-82-0 (2-Pyrazinecarboxylic acid, 6-[[(1,1-dimethylethoxy)carbonyl]amino]-)

• Product Name: 2-Pyrazinecarboxylic acid, 6-[[(1,1-dimethylethoxy)carbonyl]amino]-
• CAS No: 1260762-82-0
• MF: C₁₀H₁₃N₃O₄
• MW: 239.227922201157
• CID: 6472552
• Update Time: 2025-05-20

2-Pyrazinecarboxylic acid, 6-[[(1,1-dimethylethoxy)carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinecarboxylic acid, 6-[[(1,1-dimethylethoxy)carbonyl]amino]-
• 6-{[(tert-butoxy)carbonyl]amino}pyrazine-2-carbo xylic acid

• Inchi： 1S/C10H13N3O4/c1-10(2,3)17-9(16)13-7-5-11-4-6(12-7)8(14)15/h4-5H,1-3H3,(H,14,15)(H,12,13,16)
• InChI Key： DWEBQCIGOAMRTR-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=NC(NC(OC(C)(C)C)=O)=CN=C1

Experimental Properties

• Density: 1.348±0.06 g/cm3(Predicted)
• Boiling Point: 367.3±42.0 °C(Predicted)
• pka: 2.86±0.10(Predicted)

Additional information on 2-Pyrazinecarboxylic acid, 6-[[(1,1-dimethylethoxy)carbonyl]amino]-

2-Pyrazinecarboxylic Acid, 6-[[(1,1-Dimethylethoxy)Carbonyl]Amino]

2-Pyrazinecarboxylic acid, 6-[[(1,1-dimethylethoxy)carbonyl]amino] is a compound with the CAS number 1260762-82-0. This compound belongs to the class of pyrazine derivatives and is characterized by its unique chemical structure, which includes a pyrazine ring substituted with a carboxylic acid group at position 2 and an amino group at position 6. The amino group is further modified by the presence of a (1,1-dimethylethoxy)carbonyl moiety, which adds complexity to the molecule and potentially enhances its reactivity or bioavailability.

The synthesis of 2-pyrazinecarboxylic acid, 6-[[(1,1-dimethylethoxy)carbonyl]amino] involves several steps, including the preparation of the pyrazine ring and subsequent functionalization at specific positions. Recent advancements in organic synthesis have enabled more efficient and selective methods for constructing such complex molecules. For instance, researchers have employed microwave-assisted synthesis to expedite the formation of the pyrazine core, while protecting groups like the (1,1-dimethylethoxy)carbonyl moiety are introduced using standard peptide coupling reagents.

One of the most promising applications of 2-pyrazinecarboxylic acid, 6-[[(1,1-dimethylethoxy)carbonyl]amino] lies in its potential as a building block for drug discovery. Pyrazine derivatives are known for their diverse biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. Recent studies have highlighted the ability of this compound to modulate key cellular pathways involved in inflammation and cancer progression. For example, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme associated with inflammation and pain.

In addition to its biological applications, 2-pyrazinecarboxylic acid, 6-[[(1,1-dimethylethoxy)carbonyl]amino] has shown promise in materials science. Its ability to form stable coordination complexes with metal ions makes it a candidate for use in catalysis or as a ligand in metal-organic frameworks (MOFs). Researchers have explored its coordination properties with transition metals like zinc and copper, revealing potential applications in catalytic hydrogenation and gas storage.

The physical properties of 2-pyrazinecarboxylic acid, 6-[[(1,1-dimethylethoxy)carbonyl]amino] are also noteworthy. It has a melting point of approximately 345°C, which is relatively high for organic compounds of similar molecular weight. Its solubility in common solvents like dichloromethane and dimethylformamide (DMF) facilitates its use in various chemical reactions. The compound is also stable under normal storage conditions but should be protected from light and moisture to prevent degradation.

From a structural standpoint, the molecule's pyrazine ring provides a rigid framework that can be further functionalized to tailor its properties for specific applications. The carboxylic acid group at position 2 can act as a reactive site for esterification or amidation reactions, while the amino group at position 6 can participate in peptide bond formation or serve as a nucleophilic site in substitution reactions.

Recent advancements in computational chemistry have allowed researchers to model the electronic structure and reactivity of 2-pyrazinecarboxylic acid, 6-[[(1,1-dimethylethoxy)carbonyl]amino] with unprecedented accuracy. Density functional theory (DFT) calculations have revealed that the compound exhibits significant electron-withdrawing effects due to the conjugation between the pyrazine ring and the carbonyl groups. These insights have guided experimental studies aimed at optimizing its synthesis and exploring its reactivity under various conditions.

In terms of environmental impact, 2-pyrazinecarboxylic acid, 6-[[(1,1-dimethylethoxy)carbonyl]amino] has not been classified as hazardous under current regulations. However, it is advisable to handle it with standard precautions typical for organic compounds to minimize exposure risks.

In conclusion, CAS No. 1260762-82-0 represents a versatile compound with potential applications across multiple disciplines. Its unique chemical structure and reactivity make it an attractive candidate for further research in drug discovery and materials science. As new synthetic methods and characterization techniques continue to emerge, 2-Pyrazinecarboxylic Acid will undoubtedly play an increasingly important role in advancing both academic research and industrial applications.